Cas no 1279708-30-3 ((1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid)

• Product Name: (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid
• CAS No: 1279708-30-3
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD08690895
• CID: 5207423
• Update Time: 2025-07-17

(1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid
• (cis)-2-[(cyclohexylamino)carbonyl]cyclohexanecarboxylic acid
• (1R,2S)-2-[(cyclohexylamino)carbonyl]cyclohexanecarboxylic acid
• Bionet2_000514
• HMS1365H08
• (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexanecarboxylic acid
• (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylicacid
• Cyclohexanecarboxylic acid, 2-[(cyclohexylamino)carbonyl]-, (1R,2S)-

• MDL： MFCD08690895
• Inchi： 1S/C14H23NO3/c16-13(15-10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(17)18/h10-12H,1-9H2,(H,15,16)(H,17,18)/t11-,12+/m0/s1
• InChI Key： WFIVKODHWKTHAC-NWDGAFQWSA-N
• SMILES： O=C([C@H]1CCCC[C@H]1C(=O)O)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid (CAS No. 1279708-30-3)

The compound (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid (CAS No. 1279708-30-3) is a chiral cyclohexane derivative with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The cyclohexylcarbamoyl moiety and carboxylic acid group contribute to its versatility in drug design, particularly in targeting enzymes and receptors.

In recent years, the demand for chiral compounds like (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid has surged due to their role in asymmetric synthesis and enantioselective catalysis. Researchers are increasingly exploring its potential in developing small-molecule therapeutics for metabolic disorders and neurodegenerative diseases. The compound’s CAS No. 1279708-30-3 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in organic chemistry is the focus on sustainable synthesis and green chemistry. (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid aligns with these principles, as its synthesis can be optimized to reduce waste and energy consumption. This resonates with the global push for environmentally friendly chemical processes, a topic highly searched in platforms like Google Scholar and PubMed.

The stereospecificity of (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid also makes it a subject of interest in computational chemistry and molecular modeling. Researchers use advanced tools like DFT calculations and docking studies to predict its interactions with biological targets. Such applications are frequently discussed in forums and publications, highlighting the compound’s relevance in modern drug discovery.

Another area of interest is the compound’s potential in peptide mimetics and prodrug development. Its carboxylic acid group allows for easy derivatization, enabling the creation of prodrugs with improved bioavailability. This aligns with current pharmaceutical trends, where drug delivery optimization is a hot topic among researchers and industry professionals.

In summary, (1R,2S)-2-(cyclohexylcarbamoyl)cyclohexane-1-carboxylic acid (CAS No. 1279708-30-3) is a multifaceted compound with broad applications in drug development and chemical synthesis. Its alignment with contemporary research trends, such as green chemistry and computational modeling, ensures its continued relevance in scientific literature and industrial applications.